Cas no 7803-58-9 (Sulfamide)

• Product Name: Sulfamide
• CAS No: 7803-58-9
• MF: H₄N₂O₂S
• MW: 96.1089582443237
• MDL: MFCD00011606
• CID: 47937
• PubChem ID: 160871257
• Update Time: 2026-04-08

Sulfamide Chemical and Physical Properties

Names and Identifiers

• Sulfuric diamide
• DIAMINO SULFONIC ACID
• RARECHEM AM UF NL01
• SULPHAMIDE
• sulphuric diamide
• Suleamide
• Sulfuryl amide
• SULFAMIDE(4-HYDROXY-2-METHYL-2H-1,2-BENZOISOTHIAZOL-2-ACETICETHER-1,1-DIOXIDE)
• Sulfuryl amine
• SULFAMIDE ( SULFURYL AMIDE )
• Imidosulfamic Acid
• NSC 252
• Sulfonyl Diamide
• Sulfuryl Diamide
• Sulfamamide
• Sulfamide
• amidosulfamic acid
• amino sulfone
• aminosulfonamide
• SulfaMid
• sulfonylamide
• sulfamoylamine
• H4N2O2S
• H2NSO2NH2
• VS7TZW634V
• NVBFHJWHLNUMCV-UHFFFAOYSA-N
• Sulfamide, 98+%
• Imidosulfamic acid (VAN)
• diamidodioxidosulfur
• Sulfamide, 99%
• NH2SO2NH2
• KSC377O7F
• NSC252
• BDBM26995
• Q-201768
• MFCD00011606
• Sulfuricdiamide
• CCG-266025
• CS-W013732
• NS00040642
• S O2 (N H2)2
• DTXSID5064885
• AKOS000201755
• EINECS 232-262-9
• Sulfamide, purum, >=99.0% (N)
• FT-0601025
• S5606
• AI3-30237
• SULFAMIDE [MI]
• 7803-58-9
• Z104503438
• [S(NH2)2O2]
• NSC-252
• SY004124
• s12311
• BB 0260582
• A839317
• BCP13844
• Q3048282
• CHEBI:29368
• STR07407
• CHEMBL355001
• UNII-VS7TZW634V
• FUS
• ALBB-008927
• DB-007876
• STK505662
• BBL019229

• MDL： MFCD00011606
• Inchi： 1S/H4N2O2S/c1-5(2,3)4/h(H4,1,2,3,4)
• InChI Key： NVBFHJWHLNUMCV-UHFFFAOYSA-N
• SMILES： S(N)(N)(=O)=O

Computed Properties

• Exact Mass: 95.99930
• Monoisotopic Mass: 95.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 85.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.7
• Topological Polar Surface Area: 94.6

Experimental Properties

• Color/Form: White or off white crystals
• Density: 1.611 g/mL at 25 °C(lit.)
• Melting Point: 89.0 to 93.0 deg-C
• Refractive Index: 1.548
• Solubility: water: soluble50mg/mL, clear, colorless to faintly yellow
• Water Partition Coefficient: dissolution
• PSA: 94.56000
• LogP: 0.63000
• Merck: 8922
• Sensitiveness: Moisture Sensitive
• Solubility: It is easily soluble in hot 1,2-dichloroethane, ethanol, acetone, tetrahydrofuran and other organic solvents.

Sulfamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：9
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Sulfamide

Sulfamide (CAS No. 7803-58-9): A Comprehensive Overview of Its Chemical Properties, Applications, and Recent Advances

Sulfamide, a fundamental organic compound with the CAS registry number 7803-58-9, is widely recognized in the chemical and pharmaceutical industries for its versatile reactivity and structural versatility. Chemically characterized by the molecular formula CH₄N₂O, this white crystalline solid exhibits a melting point of 146–149°C and demonstrates solubility in water (approximately 14 g/100 mL at 25°C) and ethanol, while being insoluble in organic solvents like ether or benzene. Its structure—a sulfonamide group (-SO₂NH₂) attached to a methyl group—enables participation in diverse chemical transformations, making it an essential intermediate in synthetic chemistry.

Recent advancements in computational chemistry have shed new light on the electronic properties of sulfamide. A 2023 study published in Journal of Physical Chemistry employed density functional theory (DFT) to analyze its molecular orbital distribution, revealing enhanced nucleophilicity at the nitrogen atom compared to analogous amides. This finding aligns with experimental observations where sulfamide derivatives exhibit superior reactivity in peptide coupling reactions under mild conditions, as demonstrated by researchers at MIT’s Organic Synthesis Lab.

In pharmaceutical applications, sulfamide remains a cornerstone for synthesizing sulfonamides—a class of antibiotics pivotal since their discovery in the early 20th century. Modern research focuses on optimizing its role as an intermediate in producing novel antimicrobial agents targeting drug-resistant pathogens. For instance, a collaborative study between Pfizer and ETH Zurich (published in Nature Communications, 2024) reported a green synthesis pathway using enzymatic catalysis to convert sulfamide into broad-spectrum antibacterial compounds with reduced nephrotoxicity compared to traditional sulfonamides.

Beyond medicine, sulfamide finds critical utility in agrochemicals as a component of herbicides and fungicides. Recent field trials conducted by Syngenta highlighted its synergistic effect when combined with copper-based compounds against fungal infections in vineyards, achieving up to 95% efficacy without environmental bioaccumulation—a key concern addressed through lifecycle assessment studies published in Agricultural Water Management.

The industrial sector leverages sulfamide’s unique properties for producing dyes and flame-retardant polymers. Innovations here include its use as a crosslinking agent in developing self-healing polyurethanes reported by Toyota’s Material Science Division (ACS Applied Materials & Interfaces, 2024). These materials demonstrate exceptional thermal stability (decomposition onset at >350°C) while maintaining mechanical flexibility under cyclic stress—a breakthrough for automotive applications.

Safety considerations remain paramount due to sulfamide’s

Ongoing research explores sulfamide’s role as a green solvent alternative. A groundbreaking study from the University of Tokyo demonstrated its ability to dissolve cellulose esters without harsh conditions typically required by NMP or DMF solvents—a development highlighted at the 2024 Green Chemistry Conference as part of efforts to achieve UN Sustainable Development Goal #12 on responsible consumption.

In conclusion, while foundational aspects of sulfamide (CAS No. 7803-58-9)